3-(2-chlorophenyl)-5-methyl-N-(4-((2-(pyridin-3-yl)piperidin-1-yl)sulfonyl)phenyl)isoxazole-4-carboxamide
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Description
3-(2-chlorophenyl)-5-methyl-N-(4-((2-(pyridin-3-yl)piperidin-1-yl)sulfonyl)phenyl)isoxazole-4-carboxamide is a useful research compound. Its molecular formula is C27H25ClN4O4S and its molecular weight is 537.03. The purity is usually 95%.
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Scientific Research Applications
Molecular Interactions and Pharmacophore Models
The compound has been explored for its molecular interactions, particularly focusing on its potential as a cannabinoid receptor antagonist. Studies have utilized molecular orbital methods and conformational analysis to understand the compound's binding interactions with the CB1 cannabinoid receptor. This research aims at developing unified pharmacophore models to enhance our understanding of cannabinoid receptor ligands, which can contribute to the design of new therapeutic agents (Shim et al., 2002).
Antimicrobial Activities
Compounds based on similar structures have been synthesized and tested for their antimicrobial activities. This includes the synthesis of new heterocycles with potential for treating various bacterial and fungal infections. Such studies are crucial for discovering new antibiotics and addressing antibiotic resistance (El‐Emary, Al-muaikel, & Moustafa, 2002).
Anticancer Activity
Research into the synthesis of novel compounds with potential anticancer activity includes evaluating their efficacy against various cancer cell lines. This work is instrumental in identifying new therapeutic options for cancer treatment, with some compounds showing promising activity profiles and selectivity toward leukemia, colon cancer, and melanoma (Szafrański & Sławiński, 2015).
Selective Ligands for Dopamine Receptors
Investigations into the development of selective ligands for human dopamine receptors have also been conducted, contributing to the understanding of dopamine's role in various neurological disorders. Such research can lead to improved treatments for diseases like Parkinson's and schizophrenia (Rowley et al., 1997).
Synthesis and Biological Screening
The synthesis of related compounds and their biological screening for various activities, including enzyme inhibition, offers insights into their potential therapeutic applications. This includes exploring compounds for the treatment of Alzheimer's disease, demonstrating the broad applicability of this chemical structure in drug discovery (Rehman et al., 2018).
Properties
IUPAC Name |
3-(2-chlorophenyl)-5-methyl-N-[4-(2-pyridin-3-ylpiperidin-1-yl)sulfonylphenyl]-1,2-oxazole-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C27H25ClN4O4S/c1-18-25(26(31-36-18)22-8-2-3-9-23(22)28)27(33)30-20-11-13-21(14-12-20)37(34,35)32-16-5-4-10-24(32)19-7-6-15-29-17-19/h2-3,6-9,11-15,17,24H,4-5,10,16H2,1H3,(H,30,33) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZFKQIOGCHASUEC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NO1)C2=CC=CC=C2Cl)C(=O)NC3=CC=C(C=C3)S(=O)(=O)N4CCCCC4C5=CN=CC=C5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C27H25ClN4O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
537.0 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.